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Compound Name: Nekal

Cat. No.: B083116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Nekal, specifically Nekal
BX (sodium dibutyl naphthalene sulfonate), as a highly effective wetting and dispersing agent

for improving pigment dispersion in ink formulations. This document outlines the mechanism of

action, presents illustrative quantitative data, and provides detailed experimental protocols for

the preparation and evaluation of pigment dispersions.

Introduction to Nekal in Pigment Dispersion
Proper pigment dispersion is a critical factor in determining the quality and performance of inks,

impacting properties such as color strength, gloss, stability, and printability. Agglomerated

pigment particles can lead to clogged printer nozzles, inconsistent color, and poor print quality.

[1] Nekal BX, an anionic surfactant, facilitates the dispersion process through its excellent

wetting and stabilizing properties.[2]

Mechanism of Action:

Nekal BX functions by adsorbing onto the surface of pigment particles. Its molecular structure

consists of a hydrophobic naphthalene group, which anchors to the pigment surface, and a

hydrophilic sulfonate group, which extends into the aqueous or polar solvent phase. This

creates an electrostatic repulsion between the pigment particles, preventing them from re-

agglomerating and ensuring a stable, uniform dispersion.[3] This mechanism is crucial for

achieving fine particle sizes and maintaining long-term stability of the ink.
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Quantitative Data Summary
The following tables present illustrative data on the performance of Nekal BX in a model water-

based carbon black ink formulation. This data is representative of the expected performance

improvements when utilizing Nekal BX as a dispersing agent.

Table 1: Effect of Nekal BX Concentration on Pigment Dispersion Properties

Nekal BX
Concentration (%
by weight of
pigment)

Initial Viscosity
(mPa·s)

Particle Size (d50,
nm) after 1 hour
milling

Stability after 7
days (Visual
Observation)

0 (Control) 150 450 Significant Settling

1.0 80 250 Minor Settling

2.0 55 150 Stable Dispersion

3.0 60 145 Stable Dispersion

4.0 65 140
Stable Dispersion,

slight foaming

Note: This data is illustrative and may vary depending on the specific pigment, ink formulation,

and processing conditions.

Table 2: Comparison of Dispersing Agents for Carbon Black Ink
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Dispersing Agent
(2% by weight of
pigment)

Initial Viscosity
(mPa·s)

Final Particle Size
(d50, nm)

Color Density (OD)

None 150 450 1.2

Generic Anionic

Surfactant
75 220 1.4

Nekal BX 55 150 1.6

Non-ionic Surfactant 90 280 1.3

Note: This data is illustrative and highlights the potential advantages of using Nekal BX.

Experimental Protocols
Preparation of a Water-Based Carbon Black Pigment
Dispersion
This protocol describes the preparation of a stable water-based carbon black pigment

dispersion using Nekal BX.

Materials:

Carbon Black Pigment (e.g., Furnace Black)

Nekal BX (Sodium Dibutyl Naphthalene Sulfonate)

Deionized Water

Co-solvent (e.g., Propylene Glycol)

Biocide

High-speed disperser with a saw-tooth blade

Bead mill with zirconia beads (0.8 - 1.2 mm)
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Procedure:

Premix Preparation:

In a suitable vessel, combine deionized water and the co-solvent.

While stirring at low speed, slowly add the Nekal BX powder and allow it to dissolve

completely.

Add the biocide and stir until fully incorporated.

Pigment Wetting:

Gradually add the carbon black pigment to the premix under constant, low-speed stirring.

Once all the pigment is added, increase the speed of the high-speed disperser to create a

vortex and continue mixing for 30 minutes to ensure complete wetting of the pigment

particles.

Milling:

Transfer the pigment slurry to the bead mill.

Mill the dispersion at a consistent speed and temperature (typically 25-35°C) for 2-4 hours.

Monitor the particle size distribution at regular intervals using a particle size analyzer until

the desired particle size is achieved (e.g., d50 < 150 nm).

Let-down and Final Formulation:

Once the desired particle size is reached, the concentrated pigment dispersion can be "let

down" by adding it to the remaining ink components (e.g., resin, additives, and remaining

water/solvent) under gentle agitation.

Evaluation of Dispersion Quality
Viscosity Measurement:
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Measure the viscosity of the pigment dispersion using a rotational viscometer at a controlled

temperature (e.g., 25°C).

Particle Size Analysis:

Determine the particle size distribution of the pigment dispersion using a dynamic light

scattering (DLS) particle size analyzer.

Stability Testing:

Accelerated Aging: Store the ink formulation in a sealed container at an elevated

temperature (e.g., 50°C) for a specified period (e.g., 7 or 14 days).

Visual Inspection: After the aging period, visually inspect the sample for any signs of pigment

settling, agglomeration, or phase separation.

Centrifugation: Centrifuge a sample of the ink to accelerate any potential settling and assess

the stability of the dispersion.

Visualizations
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Caption: Experimental workflow for preparing a pigment dispersion using Nekal.
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Caption: Mechanism of Nekal BX in pigment stabilization.

Conclusion
Nekal BX (sodium dibutyl naphthalene sulfonate) is a highly effective wetting and dispersing

agent for the preparation of stable, high-quality pigment dispersions for ink applications. Its

anionic nature provides strong electrostatic stabilization, leading to significant improvements in

key ink properties such as viscosity, particle size, and long-term stability. The provided

protocols and illustrative data serve as a valuable resource for researchers and formulators in

the development of advanced ink systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Enhanced Pigment Dispersion in Inks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083116#using-nekal-to-improve-pigment-dispersion-
in-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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